Cas no 2648861-17-8 ((2S)-2-amino-3-(5S)-3-chloro-4,5-dihydro-1,2-oxazol-5-ylpropanoic acid)

• Product Name: (2S)-2-amino-3-(5S)-3-chloro-4,5-dihydro-1,2-oxazol-5-ylpropanoic acid
• CAS No: 2648861-17-8
• MF: C₆H₉ClN₂O₃
• MW: 192.60026049614
• CID: 5642706
• PubChem ID: 165904011
• Update Time: 2025-10-29

(2S)-2-amino-3-(5S)-3-chloro-4,5-dihydro-1,2-oxazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2648861-17-8
• EN300-28228860
• (2S)-2-amino-3-[(5S)-3-chloro-4,5-dihydro-1,2-oxazol-5-yl]propanoic acid
• (2S)-2-amino-3-(5S)-3-chloro-4,5-dihydro-1,2-oxazol-5-ylpropanoic acid

• Inchi： 1S/C6H9ClN2O3/c7-5-2-3(12-9-5)1-4(8)6(10)11/h3-4H,1-2,8H2,(H,10,11)/t3-,4-/m0/s1
• InChI Key： DIMSWPSIFYZYOS-IMJSIDKUSA-N
• SMILES： ClC1C[C@H](C[C@@H](C(=O)O)N)ON=1

Computed Properties

• Exact Mass: 192.0301698g/mol
• Monoisotopic Mass: 192.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 84.9Ų

Additional information on (2S)-2-amino-3-(5S)-3-chloro-4,5-dihydro-1,2-oxazol-5-ylpropanoic acid

Introduction to (2S)-2-amino-3-(5S)-3-chloro-4,5-dihydro-1,2-oxazol-5-ylpropanoic Acid (CAS No. 2648861-17-8)

(2S)-2-amino-3-(5S)-3-chloro-4,5-dihydro-1,2-oxazol-5-ylpropanoic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2648861-17-8, belongs to a class of molecules known for their potential biological activity and structural complexity. The unique arrangement of functional groups in its molecular structure makes it a subject of intense study for researchers exploring novel therapeutic agents.

The compound's structure features a chiral center at the (2S) position and another at the (5S) position, which are critical for its stereochemical properties and biological interactions. The presence of an amino group at the 2-position and a chloro substituent at the 3-position further enhances its reactivity and potential applications in drug design. Additionally, the oxazole ring incorporated into the molecule contributes to its stability and specificity in biological systems.

In recent years, there has been a growing interest in oxazole derivatives due to their diverse pharmacological properties. Oxazoles are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific modification of the oxazole ring in (2S)-2-amino-3-(5S)-3-chloro-4,5-dihydro-1,2-oxazol-5-ylpropanoic acid aims to enhance its binding affinity to target enzymes and receptors, thereby improving its therapeutic efficacy.

One of the most compelling aspects of this compound is its potential application in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, including signal transduction, DNA replication, and protein degradation. Inhibiting specific proteases has been shown to be effective in treating a variety of diseases, such as cancer, inflammation, and viral infections. The unique structure of (2S)-2-amino-3-(5S)-3-chloro-4,5-dihydro-1,2-oxazol-5-ylpropanoic acid makes it a promising candidate for designing potent protease inhibitors.

Recent studies have demonstrated that derivatives of oxazole have the ability to interact with various proteases with high specificity. For instance, research has shown that certain oxazole-based compounds can inhibit matrix metalloproteinases (MMPs), which are involved in tissue degradation and have been implicated in diseases such as rheumatoid arthritis and cancer. The chiral centers in (2S)-2-amino-3-(5S)-3-chloro-4,5-dihydro-1,2-oxazol-5-ylpropanoic acid are particularly important for achieving this specificity, as they allow for precise tuning of the molecule's binding properties.

The synthesis of this compound presents several challenges due to its complex stereochemistry and multiple functional groups. However, advances in synthetic methodologies have made it possible to produce high-purity samples of (2S)-2-amino-3-(5S)-3-chloro-4,5-dihydro-1,2-oxazol-5-ylpropanoic acid on a scalable basis. These synthetic techniques often involve chiral resolution methods and protecting group strategies to ensure the correct stereochemical configuration.

In terms of biological evaluation, preliminary studies have shown that (2S)-2-amino-3-(5S)-3-chloro-4,5-dihydro-1,2-oxazol-5-ylpropanoic acid exhibits promising activity against several target enzymes. For example, it has been found to inhibit the activity of cathepsin K, an enzyme involved in bone resorption and implicated in osteoporosis. Additionally, it shows potential as an inhibitor of caspase enzymes, which play a critical role in apoptosis or programmed cell death.

The compound's mechanism of action is still under investigation, but early studies suggest that it may interfere with the active site of target enzymes by forming stable covalent bonds or by competing with natural substrates. This mode of action could lead to high selectivity and low toxicity profiles compared to existing therapeutic agents.

The development of new drugs is often hampered by issues such as poor solubility or low bioavailability. However, modifications to the structure of (2S)-2-amino-3-(5S)-3-chloro-4,5-dihydro-1,2-oaxzol-l-propanoic acid, such as introducing solubilizing groups or optimizing stereochemistry for better absorption， may address these challenges. Computational modeling techniques are also being employed to predict how structural changes will affect biological activity， allowing researchers to design more effective derivatives.

The future prospects for this compound are exciting， with ongoing research aimed at expanding its therapeutic applications。 Collaborative efforts between academic institutions， pharmaceutical companies， and biotechnology firms are expected to accelerate the discovery process， leading to novel treatments for various diseases.